Cas no 38841-98-4 (Octylmagnesium chloride)

Octylmagnesium chloride Properties

Names and Identifiers

• Octylmagnesium chloride
• 1-Octylmagnesium chloride
• Magnesium, chlorooctyl-
• magnesium,octane,chloride
• OCTYLMAGNESIUM CHLORIDE 2M THF
• Octylmagnesium chloride, 1.4 M solution in THF, SpcSeal
• Octylmagnesiumchloride,1.4MsolutioninTHF,inresealablebottle
• 1-OctylMagnesiuM chloride, 1M in MeTHF
• 2.0 M solution in THF, MkSeal
• OctylMagnesiuM chloride, 1.4M solution in THF, AcroSeal
• Chlorooctylmagnesium
• 1-Octylmagnesium chloride, 1.0 M in THF
• 1-Octylmagnesium chloride, 1.0 M in 2-MeTHF
• n-octylmagnesium chloride
• J-802265
• 38841-98-4
• MFCD00000476
• magnesium;octane;chloride
• n-C8H17MgCl
• DPBWWQDKVQLWFK-UHFFFAOYSA-M
• octyl magnesium chloride
• NS00089825
• DTXSID90885762
• SCHEMBL164074
• n-octylmagnesiumchloride
• +Expand

• MDL： MFCD00000476
• InChIKey： DPBWWQDKVQLWFK-UHFFFAOYSA-M
• Inchi： InChI=1S/C8H17.ClH.Mg/c1-3-5-7-8-6-4-2;;/h1,3-8H2,2H3;1H;/q;;+1/p-1
• SMILES： [CH2]CCCCCCC.[Cl-].[Mg+]

Computed Properties

• Exact Mass: 172.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 172.087
• Heavy Atom Count: 10
• Complexity: 40.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 4.00400
• PSA: 0.00000
• Boiling Point: °Cat760mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: 2.0 M in THF
• Color/Form: No data available
• Sensitiveness: Air & Moisture Sensitive
• Density: 0.929 g/mL at 25 °C

Octylmagnesium chloride Security Information

• Symbol: GHS02 GHS05 GHS07 GHS08
• WGK Germany：3
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Risk Phrases：R11; R14; R19; R20/21/22; R34
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2924 3
• Hazard Statement： H225,H250,H260,H314,H335,H351
• Warning Statement： P210,P231+P232,P280,P302+P334,P303+P361+P353,P304+P340+P310,P305+P351+P338,P370+P378,P422
• Storage Condition：Argon filled storage
• Risk Phrases： 11-14-17-19-34-37-40
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Octylmagnesium chloride Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents